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Compound of Interest

Compound Name: copper;zinc

CAS No.: 12194-85-3

Cat. No.: B14717530

Get Quote

This guide provides a detailed comparison of three prevalent methods for evaluating the

corrosion resistance of copper-zinc (Cu-Zn) alloys, commonly known as brass. The

methodologies discussed are Salt Spray Testing, Immersion Testing, and Electrochemical

Impedancia Spectroscopy (EIS). This document is intended for researchers, scientists, and

professionals in drug development who require a comprehensive understanding of these

techniques for material validation and selection.

Comparative Data Summary
The following table summarizes the key quantitative outputs and typical experimental

parameters for each corrosion testing method. It is important to note that the presented data

are illustrative and sourced from various studies; direct comparison of values between methods

may not be appropriate without conducting the tests on identical materials under the same

conditions.
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Feature
Salt Spray Testing
(ASTM B117)

Immersion Testing
(ASTM G31)

Electrochemical
Impedance
Spectroscopy (EIS)

Principle

Accelerated corrosion

in a saline fog to

assess protective

coating integrity and

material resistance.

Measurement of mass

loss over time upon

continuous

submersion in a

corrosive medium.

Analysis of the

electrochemical

interface to determine

corrosion mechanisms

and rates by applying

a small AC potential.

Primary Quantitative

Output

Time to appearance of

corrosion (e.g., white

or red rust), rating of

corrosion severity (0-

10 scale).[1]

Corrosion Rate (e.g.,

mm/year, mpy),

Percent Mass Loss.[2]

[3]

Polarization

Resistance (Rp),

Charge Transfer

Resistance (Rct),

Double Layer

Capacitance (Cdl).[4]

[5]

Typical Test Duration
24 to several hundred

hours.[1]

Hours to hundreds of

days.[4][6]

Minutes to hours per

measurement.[7]

Illustrative

Quantitative Data

Brass parts showed

tarnishing and gray-

green corrosion

product after 96

hours.[3]

Corrosion rate of

brass in an

underground

environment was 29.3

mm/year.[2] Average

of 0.13% mass loss

for brass parts after

1,000 alternate

immersion cycles in

3.5% rock salt

solution.[3]

Polarization

resistance (Rp) values

for a dezincification-

resistant brass alloy

(CuZn21Si3P) were

initially high but

decreased over a 150-

day immersion period,

indicating changes in

the protective film.[4]

[5]

Experimental Protocols
A thorough understanding of the experimental setup is crucial for the replication and validation

of corrosion testing results. Below are detailed methodologies for each of the discussed
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techniques.

Salt Spray Testing (ASTM B117)
This method provides an accelerated means of assessing the corrosion resistance of materials

in a salt-laden environment.[8]

Specimen Preparation: Test specimens are meticulously cleaned to remove any surface

contaminants that could influence the results. Unless the coating is the subject of the test,

the surface should be bare.[9]

Chamber Setup: The specimens are placed within a salt spray chamber at an angle of 15° to

30° from the vertical to ensure uniform exposure to the salt mist.[8][9]

Salt Solution: A 5% sodium chloride (NaCl) solution is prepared using distilled or deionized

water. The pH of this solution is adjusted to a neutral range of 6.5 to 7.2.[1][9]

Test Conditions: The chamber is maintained at a constant temperature of 35°C. The

prepared salt solution is atomized to create a continuous fog, with a spray rate set between

1.0 and 2.0 ml per hour per 80 cm² of the horizontal collection area.[1][8][9]

Duration and Evaluation: The test duration can range from 24 to several hundred hours,

depending on the material's expected resistance.[1] Upon completion, the specimens are

gently rinsed, dried, and visually inspected for signs of corrosion such as discoloration,

pitting, or rust.[9]

Immersion Testing (ASTM G31)
Immersion testing is a straightforward method to determine the corrosion rate of a material

when fully submerged in a corrosive liquid.[10]

Specimen Preparation: Specimens are cleaned, and their initial weight and dimensions are

accurately recorded.[10]

Test Setup: The test is conducted in a glass kettle or resin flask. To prevent evaporation of

the test solution, reflux condensers are used.[10] Typically, three specimens of the same

material are used: one fully immersed, one half-immersed, and one suspended in the vapor

phase above the solution.[10]
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Test Solution: The corrosive medium can vary widely, from acidic solutions to simulated

environmental waters.[11] For comparison, a control specimen is often placed in analytical

grade water.[10]

Data Collection: The test duration can range from hours to months.[12] Periodically, or at the

end of the test, specimens are removed, cleaned of corrosion products, and re-weighed.

Corrosion Rate Calculation: The corrosion rate is calculated based on the weight loss of the

specimen, its surface area, the density of the material, and the duration of the immersion.[10]

[13]

Electrochemical Impedance Spectroscopy (EIS)
EIS is a non-destructive technique that provides detailed insights into the corrosion

mechanisms and kinetics at the metal-electrolyte interface.[14][15]

Electrochemical Cell Setup: A three-electrode cell is typically used, consisting of the copper-

zinc alloy as the working electrode, a platinum or graphite counter electrode, and a reference

electrode (e.g., saturated calomel electrode - SCE).[4][16] These electrodes are immersed in

the chosen electrolyte.

Instrumentation: The electrodes are connected to a potentiostat, which applies a small

amplitude AC voltage (typically 10 mV) over a wide range of frequencies (e.g., 100 kHz to

0.01 Hz).[4][17]

Data Acquisition: The potentiostat measures the resulting AC current response, which is

phase-shifted relative to the applied voltage. The impedance is calculated as the ratio of the

AC voltage to the AC current at each frequency.[7][18]

Data Analysis: The impedance data is often presented as Nyquist or Bode plots.[18] By fitting

this data to an equivalent electrical circuit model, parameters such as solution resistance

(Rs), polarization resistance (Rp), and double-layer capacitance (Cdl) can be determined. A

higher polarization resistance generally indicates better corrosion resistance.[19]

Visualizing the Methodologies
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To further elucidate the experimental processes and their interrelationships, the following

diagrams have been generated using the DOT language.

Specimen Preparation

Salt Spray Testing (ASTM B117)

Immersion Testing (ASTM G31)

Electrochemical Impedance Spectroscopy
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Place in Chamber
(15-30° angle)
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Corrosive Solution

Assemble 3-Electrode
Cell
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(35°C)

Visual Inspection
& Mass Loss
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(Mass Loss)
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& Measure Current

Analyze Nyquist/Bode Plots
(Calculate Rp)

Click to download full resolution via product page

A flowchart of the experimental workflows for the three corrosion testing methods.
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Primarily Qualitative/Semi-Quantitative

Primarily Quantitative

Quantitative & Mechanistic

Salt Spray Testing

Immersion Testing

Provides accelerated
corrosion data

Electrochemical
Impedance Spectroscopy

Provides kinetic data
for mechanistic study
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Logical relationship between the corrosion testing methods based on data output.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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